Cas no 31002-87-6 (2-(3-chlorophenyl)propan-2-ol)

• Product Name: 2-(3-chlorophenyl)propan-2-ol
• CAS No: 31002-87-6
• MF: C₉H₁₁ClO
• MW: 170.636041879654
• MDL: MFCD00229409
• CID: 311845
• PubChem ID: 593110
• Update Time: 2025-05-21

2-(3-chlorophenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol,3-chloro-a,a-dimethyl-
• 2-(3-chlorophenyl)propan-2-ol
• 3-chlorocumyl alcohol
• 31002-87-6
• DTXSID2067587
• m-Chloro-alpha,alpha-dimethylbenzyl alcohol
• AMY4653
• Benzenemethanol, 3-chloro-alpha,alpha-dimethyl-
• EN300-1261521
• SCHEMBL1155523
• 2-(3-Chlorophenyl)-2-propanol
• Benzenemethanol, 3-chloro-.alpha.,.alpha.-dimethyl-
• CS-0450845
• BS-27946
• Z449374152
• AKOS009996284

• MDL： MFCD00229409
• Inchi： 1S/C9H11ClO/c1-9(2,11)7-4-3-5-8(10)6-7/h3-6,11H,1-2H3
• InChI Key： HCPZQCJXGLSMEV-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C(C)(C)O

Computed Properties

• Exact Mass: 170.05000
• Monoisotopic Mass: 170.049843
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 20.2

Experimental Properties

• Density: 1.144
• Boiling Point: 239°C at 760 mmHg
• Flash Point: 98.3°C
• Refractive Index: 1.535
• PSA: 20.23000
• LogP: 2.56740

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 2-(3-chlorophenyl)propan-2-ol

Chemical Profile of 2-(3-chlorophenyl)propan-2-ol (CAS No. 31002-87-6)

2-(3-chlorophenyl)propan-2-ol, identified by its Chemical Abstracts Service (CAS) number 31002-87-6, is an organic compound that has garnered significant attention in the field of pharmaceutical chemistry and chemical biology due to its structural and functional properties. This compound, featuring a chlorinated phenyl ring linked to a propanol backbone, exhibits a unique combination of chemical reactivity and biological potential that makes it a valuable intermediate in synthetic chemistry and a candidate for further pharmacological investigation.

The molecular structure of 2-(3-chlorophenyl)propan-2-ol consists of a benzene ring substituted with a chlorine atom at the 3-position, connected via an ethylidene group to a hydroxyl-bearing propanol moiety. This arrangement imparts distinct electronic and steric characteristics to the molecule, influencing its interactions with biological targets. The presence of the hydroxyl group enhances its solubility in polar solvents, while the chlorophenyl moiety introduces lipophilicity and potential for further functionalization through nucleophilic aromatic substitution or other organic transformations.

In recent years, 2-(3-chlorophenyl)propan-2-ol has been explored as a key intermediate in the synthesis of various pharmacologically active compounds. Its utility stems from the ability to modify both the aromatic ring and the aliphatic chain, allowing for the creation of diverse derivatives with tailored biological activities. For instance, researchers have utilized this compound in the development of novel analgesics, where structural modifications have been optimized to enhance binding affinity to specific receptor targets.

One of the most compelling areas of research involving 2-(3-chlorophenyl)propan-2-ol is its application in medicinal chemistry as a scaffold for drug discovery. The chlorophenyl group serves as a versatile handle for further derivatization, enabling chemists to explore modifications that could improve metabolic stability, bioavailability, and overall pharmacokinetic profiles. Recent studies have demonstrated its role in generating compounds with potential anti-inflammatory and antioxidant properties, highlighting its therapeutic promise.

The synthesis of 2-(3-chlorophenyl)propan-2-ol typically involves the reaction of 3-chlorobenzaldehyde with propylene oxide under basic conditions, followed by reduction to yield the desired alcohol. Alternatively, Grignard reactions or other organometallic transformations can be employed to construct the carbon-carbon bond between the phenyl ring and the propanol moiety. These synthetic pathways underscore the compound's accessibility and suitability for large-scale production when required.

From a computational chemistry perspective, 2-(3-chlorophenyl)propan-2-ol has been subjected to extensive molecular modeling studies to understand its interactions with biological targets. Quantum mechanical calculations have provided insights into its electronic structure, helping predict its reactivity and binding modes. These computational approaches are increasingly integral to modern drug design, allowing for rapid screening of potential candidates before experimental validation.

The pharmacological profile of derivatives derived from 2-(3-chlorophenyl)propan-2-ol continues to be a subject of active investigation. Preclinical studies have shown that certain analogs exhibit significant activity in models of pain and inflammation, suggesting their potential as lead compounds for new therapeutic agents. The hydroxyl group's ability to engage in hydrogen bonding with biological targets further enhances their binding affinity and specificity.

In addition to its pharmaceutical applications, 2-(3-chlorophenyl)propan-2-ol finds utility in materials science and industrial chemistry. Its unique structural features make it a candidate for use in polymer synthesis or as an additive in specialty chemicals where specific physical properties are desired. The compound's stability under various conditions also makes it suitable for formulation into fine chemicals used in agrochemicals or cosmetics.

The regulatory landscape surrounding 2-(3-chlorophenyl)propan-2-ol is generally favorable for research purposes, provided standard laboratory safety protocols are followed. Its classification as a research chemical rather than an industrial hazardous material simplifies handling requirements while still maintaining necessary precautions due to its reactive nature. This classification underscores its importance as a tool in scientific inquiry without imposing undue regulatory burdens.

Future directions in the study of 2-(3-chlorophenyl)propan-2-ol may include exploring its role in developing treatments for neurodegenerative diseases or as a precursor for novel antiviral agents. Advances in synthetic methodologies could further streamline access to complex derivatives, enabling more rapid progression toward clinical applications. Collaborative efforts between academic researchers and industry partners will be crucial in translating these findings into tangible benefits for patients worldwide.

In summary, 2-(3-chlorophenyl)propan-2-ol (CAS No. 31002-87-6) represents a multifaceted compound with broad applications across pharmaceuticals, materials science, and industrial chemistry. Its structural versatility combined with promising biological activities positions it as a cornerstone molecule for ongoing research efforts aimed at developing innovative solutions to pressing medical challenges.